Cas no 1005146-94-0 (2-(4-chlorophenyl)-3-(furan-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione)

• Product Name: 2-(4-chlorophenyl)-3-(furan-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• CAS No: 1005146-94-0
• MF: C₁₅H₁₁ClN₂O₄
• MW: 318.711842775345
• CID: 6068243
• PubChem ID: 4398058
• Update Time: 2025-08-04

2-(4-chlorophenyl)-3-(furan-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-3-(furan-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• 2-(4-chlorophenyl)-3-(furan-2-yl)-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• 2H-Pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione, 2-(4-chlorophenyl)-3-(2-furanyl)dihydro-
• AKOS016318893
• SR-01000012784
• SR-01000012784-1
• F1457-0043
• Oprea1_101805
• AKOS002258273
• 2-(4-chlorophenyl)-3-(furan-2-yl)dihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6(3H,5H)-dione
• 1005146-94-0
• 2-(4-chlorophenyl)-3-(furan-2-yl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione

• Inchi： 1S/C15H11ClN2O4/c16-8-3-5-9(6-4-8)18-12(10-2-1-7-21-10)11-13(22-18)15(20)17-14(11)19/h1-7,11-13H,(H,17,19,20)
• InChI Key： JOZFRLCLDICRRS-UHFFFAOYSA-N
• SMILES： O1C2C(=O)NC(=O)C2C(C2=CC=CO2)N1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 318.0407345g/mol
• Monoisotopic Mass: 318.0407345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(4-chlorophenyl)-3-(furan-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione

Introduction to 2-(4-chlorophenyl)-3-(furan-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 1005146-94-0)

2-(4-chlorophenyl)-3-(furan-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 1005146-94-0) is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. This compound belongs to the pyrrolooxazole class, a heterocyclic system known for its broad spectrum of pharmacological properties. The presence of both chlorophenyl and furan moieties in its structure suggests possible interactions with biological targets that could be exploited for therapeutic applications.

The molecular framework of 2-(4-chlorophenyl)-3-(furan-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione features a fused ring system consisting of a pyrrole ring embedded within an oxazole ring. This arrangement creates a rigid conformation that may enhance binding affinity to biological receptors. The hexahydro prefix indicates the presence of a six-membered saturated ring fused to the pyrrolooxazole core, which could influence the compound's solubility and metabolic stability.

Recent advancements in computational chemistry have enabled the virtual screening of large libraries of heterocyclic compounds for their potential biological activity. Studies have shown that the pyrrolooxazole scaffold is particularly relevant in drug discovery due to its ability to modulate various enzymatic and receptor pathways. The chlorophenyl substituent at the 4-position is known to enhance lipophilicity and metabolic stability, while the furan moiety at the 3-position introduces additional hydrogen bonding potential and electronic properties that could interact with biological targets.

In vitro studies have begun to explore the pharmacological profile of 2-(4-chlorophenyl)-3-(furan-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione, with initial findings suggesting potential activity against several targets of interest. For instance, preliminary assays have indicated inhibitory effects on certain kinases and transcription factors, which are critical in cancer biology. The compound's ability to modulate these pathways may make it a valuable candidate for further development in oncology research.

The synthesis of this compound presents a challenge due to its complex three-dimensional structure. Traditional synthetic routes involve multi-step organic transformations, including cyclization reactions and functional group interconversions. Advances in synthetic methodologies have enabled more efficient access to such complex scaffolds, leveraging techniques such as transition-metal catalysis and flow chemistry. These innovations have not only improved yield but also reduced the environmental impact of synthetic processes.

One of the most promising areas of research involving 2-(4-chlorophenyl)-3-(furan-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione is its potential as a scaffold for drug discovery. By modifying specific substituents or altering the core structure, researchers can generate derivatives with enhanced potency or selectivity. Computational modeling has been instrumental in predicting how structural modifications will affect biological activity, allowing for rapid optimization of lead compounds.

The hexahydro moiety in this compound contributes to its overall steric bulk, which can be advantageous in designing molecules that fit snugly into binding pockets of biological targets. This feature is particularly relevant in drug design where precise molecular recognition is crucial for efficacy. Additionally, the presence of both electron-withdrawing (chlorophenyl) and electron-donating (furan) groups creates a balance that can influence reactivity and interactions with biological systems.

Recent publications have highlighted the importance of heterocyclic compounds in developing novel therapeutics. The pyrrolooxazole scaffold has been particularly noted for its versatility in drug design due to its ability to adopt multiple conformations and interact with diverse biological targets. The specific arrangement of rings and substituents in 2-(4-chlorophenyl)-3-(furan-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione positions it as a promising candidate for further investigation.

In conclusion, 2-(4-chlorophenyl)-3-(furan-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione represents an intriguing molecule with potential therapeutic applications. Its unique structural features and reported biological activities make it a valuable asset in pharmaceutical research. As synthetic methodologies continue to evolve and computational tools become more sophisticated, this compound will likely play an increasingly important role in the discovery and development of new drugs.